Cas no 1690884-16-2 (3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1690884-16-2
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6460909
• PubChem ID: 107955117
• Update Time: 2025-07-18

3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• 1690884-16-2
• EN300-1147632

• Inchi： 1S/C10H9BrFN3/c1-15-10(13)5-9(14-15)6-2-3-8(12)7(11)4-6/h2-5H,13H2,1H3
• InChI Key： QJTGDUJDYBDTTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(3-Bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1690884-16-2)

The compound 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1690884-16-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a brominated and fluorinated phenyl ring coupled with a methylated pyrazole core, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for halogenated heterocycles like 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine has surged due to their role in developing small-molecule inhibitors and crop protection agents. The compound’s CAS No. 1690884-16-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization. Its amine functionality also allows for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

One of the trending topics in the context of this compound is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are exploring novel scaffolds, including pyrazole derivatives, to design next-generation antimicrobials. The 3-(3-bromo-4-fluorophenyl) moiety, in particular, has shown promise in enhancing membrane permeability and target binding affinity, making it a candidate for anti-infective drug development.

From a synthetic chemistry perspective, the compound’s regioselective bromination and fluorination patterns are of interest. These features are critical for optimizing pharmacokinetic properties, such as metabolic stability and bioavailability. Laboratories focusing on radiopharmaceuticals also value its halogenated structure for isotopic labeling, which is essential in PET imaging and tracer studies.

Environmental and green chemistry considerations are another hot topic tied to this compound. As industries shift toward sustainable practices, the synthesis of 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine using catalytic methods or biocatalysis is being explored to reduce waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, a frequently searched term in academic and industrial circles.

In summary, 3-(3-bromo-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1690884-16-2) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its structural versatility and relevance to contemporary research challenges ensure its continued prominence in scientific literature and industrial workflows.